BMS-933043

• Molecular Formula: C16H19N7O
• Molecular Weight: 325.37 g/mol
• InChI: InChI=1S/C16H19N7O/c1-4-22-5-2-12(1)16(9-22)8-18-15(24-16)21-13-7-14(20-10-19-13)23-6-3-17-11-23/h3,6-7,10-12H,1-2,4-5,8-9H2,(H,18,19,20,21)/t16-/m0/s1
• InChIKey: RLXBHTUZCPORKT-INIZCTEOSA-N

BMS-933043: Selective α7 nAChR Agonist

BMS-933043 is a quinuclidine spiroimidate small molecule (C₁₆H₁₉N₇O, MW 325.38) developed by Bristol-Myers Squibb as a selective α7 neuronal nicotinic acetylcholine receptor (nAChR) partial agonist [1]. It binds with nanomolar affinity to native rat (Ki = 3.3 nM) and recombinant human α7 nAChRs (Ki = 8.1 nM) and exhibits partial agonist efficacy of 67% and 78% net charge relative to acetylcholine at rat and human receptors, respectively [2]. BMS-933043 is >100-fold selective against other nicotinic subtypes (α1β1δε, α3β4, α4β2) and >300-fold selective against the 5-HT₃A receptor, a key off-target liability in this class [1]. It has completed Phase I clinical evaluation (NCT01605994) and demonstrated efficacy across multiple preclinical models of schizophrenia-related cognitive impairment and sensory processing deficits [2].

Target engagement studies α7 nAChR partial agonism with reported isoform-selectivity assay context

Pathway-specific research Cognitive processing and sensory gating pathway models

Translational model use Supports cross-species α7 target-engagement and behavioral endpoint monitoring

• [1] Miller R, Lodge NJ, Macor JE, et al. BMS-933043, a Selective α7 nAChR Partial Agonist for the Treatment of Cognitive Deficits Associated with Schizophrenia. ACS Med Chem Lett. 2017;8(3):366-371. doi:10.1021/acsmedchemlett.7b00032 View Source
• [2] Bristow LJ, Weed MR, Bookbinder M, et al. The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia. PLoS ONE. 2016;11(7):e0159996. doi:10.1371/journal.pone.0159996 View Source

BMS-933043 vs. Other α7 Agonists

The α7 nAChR partial agonist class contains structurally diverse chemotypes including quinuclidine spiroimidates (BMS-933043), benzamides (EVP-6124/encenicline), biaryl diamines (A-582941), and sulfonamides (TC-5619), which produce markedly different pharmacological profiles despite shared nominal target engagement [1]. Key parameters that preclude simple interchange include: 5-HT₃A receptor cross-reactivity (EVP-6124 inhibits 5-HT₃ receptors by 51% at 10 nM, whereas BMS-933043 shows >300-fold selectivity with a 5-HT₃A Ki of 2,451 nM), divergent partial agonist efficacy (TC-5619 net charge Ymax = 1.26 vs BMS-933043 = 0.78), and profoundly different in vivo dose-response characteristics [2]. In primate cognition studies, EVP-6124 was efficacious at only a single dose (0.01 mg/kg), while BMS-933043 demonstrated efficacy across at least a 10-fold dose/exposure range (0.03–0.3 mg/kg), a critical translational consideration for clinical dose selection [3].

5-HT₃A receptor cross-reactivity

EVP-6124 or GTS-21 may show substantially lower 5-HT₃A selectivity; gastrointestinal confound risk may differ across compound classes.

Divergent partial agonist efficacy

TC-5619 acts as a full agonist (Ymax 1.26) while BMS-933043 shows partial efficacy (0.78); pathway-response profiles may not transfer.

Narrower in vivo dose windows

EVP-6124 efficacy was reported at a single dose in primate cognition models; BMS-933043 shows reported multi-dose response, limiting direct substitution.

• [1] Miller R, Lodge NJ, Macor JE, et al. BMS-933043, a Selective α7 nAChR Partial Agonist for the Treatment of Cognitive Deficits Associated with Schizophrenia. ACS Med Chem Lett. 2017;8(3):366-371. doi:10.1021/acsmedchemlett.7b00032 View Source
• [2] Bristow LJ, Weed MR, Bookbinder M, et al. The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia. PLoS ONE. 2016;11(7):e0159996. doi:10.1371/journal.pone.0159996 View Source
• [3] Weed MR, Polino J, Signor L, et al. Nicotinic alpha 7 receptor agonists EVP-6124 and BMS-933043, attenuate scopolamine-induced deficits in visuo-spatial paired associates learning. PLoS ONE. 2017;12(12):e0187609. doi:10.1371/journal.pone.0187609 View Source

BMS-933043 Head-to-Head Evidence

5-HT₃A Selectivity vs. EVP-6124

A critical differentiator for α7 nAChR agonists in schizophrenia research is selectivity against the 5-HT₃A receptor, which mediates gastrointestinal adverse effects. BMS-933043 demonstrates >300-fold selectivity over 5-HT₃A, binding with Ki = 2,451 nM and antagonizing with IC₅₀ = 8,066 nM at human recombinant 5-HT₃A receptors, while showing no agonist or antagonist activity at other nicotinic subtypes (α1β1δε, α3β4, α4β2) at concentrations up to 100 μM [1]. In contrast, EVP-6124 inhibits human 5-HT₃ receptors by 51% at 10 nM, indicating substantially lower selectivity that may contribute to its narrower preclinical and clinical therapeutic window [2]. This 5-HT₃A selectivity margin of BMS-933043 is approximately 245-fold greater at the binding level than the concentration at which EVP-6124 produces meaningful 5-HT₃ receptor inhibition.

5-HT₃A Selectivity vs. EVP-6124

Cross-study comparable

BMS-933043 5-HT₃A Ki = 2,451 nM; IC₅₀ = 8,066 nM. EVP-6124 inhibits 5-HT₃ receptor by 51% at 10 nM

Supports model-safety endpoint monitoring

5-HT₃A activation linked to nausea; higher selectivity margin may reduce gastrointestinal confound in behavioral studies

Evidence Dimension	5-HT₃A receptor binding affinity (Ki) and functional antagonism (IC₅₀)
Target Compound Data	BMS-933043: Human 5-HT₃A Ki = 2,451 nM; IC₅₀ = 8,066 nM; >300-fold selectivity vs α7 nAChR
Comparator Or Baseline	EVP-6124: Inhibits human 5-HT₃ receptor by 51% at 10 nM; 5-HT₃A Ki not reported but functional inhibition occurs at nanomolar concentrations
Quantified Difference	BMS-933043 5-HT₃A Ki (2,451 nM) is ~245-fold higher than the 10 nM concentration at which EVP-6124 produces 51% 5-HT₃ receptor inhibition; BMS-933043 IC₅₀ (8,066 nM) is ~807-fold above the EVP-6124 active concentration
Conditions	BMS-933043: [³H]-A-585539 displacement binding (HEK293/human α7) and FLIPR Ca²⁺ fluorescence functional assay (HEK293/human 5-HT₃A). EVP-6124: Human recombinant 5-HT₃ receptor functional assay.

Why This Matters

5-HT₃A receptor activation drives nausea and emesis; BMS-933043's >300-fold selectivity margin predicts a substantially reduced likelihood of gastrointestinal adverse events compared to EVP-6124, enabling wider dose exploration in preclinical and clinical settings.

• [1] Bristow LJ, Weed MR, Bookbinder M, et al. The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia. PLoS ONE. 2016;11(7):e0159996. doi:10.1371/journal.pone.0159996 View Source
• [2] Encenicline hydrochloride (EVP-6124) datasheet. Encenicline inhibits the 5-HT3 receptor by 51% at 10 nM. PeptideDB / Guide to Pharmacology. Accession ID: CHEMBL1899. View Source

Primate Cognition Dose-Response vs. EVP-6124

In a translational visuo-spatial paired associates learning (vsPAL) task in scopolamine-impaired cynomolgus monkeys, BMS-933043 and EVP-6124 were compared directly alongside donepezil and RG3487 [1]. Both α7 agonists showed inverted-U shaped dose-effect relationships; however, EVP-6124 significantly ameliorated scopolamine-induced impairment of eventual accuracy at only a single dose (0.01 mg/kg, i.m.), whereas BMS-933043 was effective across at least a 10-fold dose range (0.03, 0.1, and 0.3 mg/kg, i.m.) [1]. The fourth comparator, RG3487, was not efficacious at any dose tested (0.03–1 mg/kg). This represents a direct head-to-head demonstration that BMS-933043 provides a substantially broader therapeutic dose window than EVP-6124 in a primate cognition model with established predictive validity for human cognitive impairment.

Primate Cognition Dose-Range

Direct head-to-head

Efficacious at 0.03–0.3 mg/kg (≥10× range) vs. EVP-6124 single dose (0.01 mg/kg) in scopolamine-impaired vsPAL

Reported dose-response window context

Broader effective dose range in primates simplifies model design and may inform exposure-response interpretation

Evidence Dimension	Effective dose range reversing scopolamine-induced vsPAL deficits in cynomolgus monkeys
Target Compound Data	BMS-933043: Efficacious at 0.03, 0.1, and 0.3 mg/kg i.m. (≥10-fold range); all three doses significantly improved eventual accuracy
Comparator Or Baseline	EVP-6124: Efficacious at 0.01 mg/kg i.m. only (single dose); RG3487: not efficacious at 0.03–1 mg/kg
Quantified Difference	BMS-933043 effective across ≥10-fold dose range vs EVP-6124 effective at a single dose (≥10× broader efficacy window in primates)
Conditions	Cynomolgus monkeys; scopolamine-induced impairment; visuo-spatial paired associates learning (vsPAL) task; eventual accuracy endpoint; i.m. administration

Why This Matters

A broader effective dose range in primates reduces the risk of clinical trial failure due to narrow therapeutic index and simplifies human dose selection, directly impacting procurement decisions for translational research programs.

• [1] Weed MR, Polino J, Signor L, et al. Nicotinic alpha 7 receptor agonists EVP-6124 and BMS-933043, attenuate scopolamine-induced deficits in visuo-spatial paired associates learning. PLoS ONE. 2017;12(12):e0187609. doi:10.1371/journal.pone.0187609 View Source

α7 Binding Affinity vs. A-582941

Within the same radioligand displacement assay using [³H]-A-585539 on rat brain membranes and recombinant human α7 nAChR expressed in HEK293 cells, BMS-933043 demonstrated substantially higher binding affinity than the prototypical α7 partial agonist A-582941 [1]. At the rat native receptor, BMS-933043 (Ki = 3.3 ± 0.45 nM) was 6.6-fold more potent than A-582941 (Ki = 21.7 ± 1.9 nM). At the recombinant human receptor, BMS-933043 (Ki = 8.1 ± 1.96 nM) was 10.2-fold more potent than A-582941 (Ki = 82.6 ± 14.3 nM). While BMS-933043 shows lower affinity than EVP-6124 (Ki = 0.8 nM rat, 3.0 nM human) and TC-5619 (Ki = 0.23 nM rat, 0.9 nM human) in this assay, the moderate affinity of BMS-933043 may contribute to its broader in vivo dose-response profile by avoiding saturation of receptor occupancy at low doses [1].

Binding Affinity vs. A-582941

Direct head-to-head

Human α7 Ki = 8.1 vs. 82.6 nM (A-582941). Rat α7 Ki = 3.3 vs. 21.7 nM

Supports target-engagement assay context

Intermediate affinity differentiates from ultra-high-affinity agonists, avoiding receptor saturation at low exposures

Evidence Dimension	α7 nAChR binding affinity (Ki) measured by [³H]-A-585539 displacement
Target Compound Data	BMS-933043: Rat brain Ki = 3.3 ± 0.45 nM (n=6); Human α7 Ki = 8.1 ± 1.96 nM (n=4)
Comparator Or Baseline	A-582941: Rat brain Ki = 21.7 ± 1.9 nM (n=2); Human α7 Ki = 82.6 ± 14.3 nM (n=3). Additional comparators in same assay: EVP-6124 rat Ki = 0.8 nM, human Ki = 3.0 nM; TC-5619 rat Ki = 0.23 nM, human Ki = 0.9 nM
Quantified Difference	BMS-933043 exhibits 6.6-fold higher affinity than A-582941 at rat α7 and 10.2-fold higher at human α7. BMS-933043 is 4.1-fold lower affinity than EVP-6124 and 14.3-fold lower than TC-5619 at rat α7
Conditions	[³H]-A-585539 radioligand displacement; rat brain membranes (native α7) and HEK293/human recombinant α7 nAChR; mean ± SD

Why This Matters

The intermediate affinity of BMS-933043 distinguishes it from ultra-high-affinity agonists (TC-5619, EVP-6124) that may saturate receptors and limit dose flexibility, while providing superiority over the lower-affinity A-582941 for achieving meaningful target engagement at lower exposures.

• [1] Bristow LJ, Weed MR, Bookbinder M, et al. The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia. PLoS ONE. 2016;11(7):e0159996. Table 2. doi:10.1371/journal.pone.0159996 View Source

hERG Channel Safety vs. Lead Compounds

Within the quinuclidine spiroimidate lead optimization series at Bristol-Myers Squibb, BMS-933043 (compound 1c) was specifically differentiated from earlier leads by its markedly reduced hERG channel inhibition, a property driven by dramatic reduction in lipophilicity [1]. BMS-933043 showed only 12% hERG inhibition at 10 μM and 38% at 30 μM (IC₅₀ > 30 μM), with the lowest cLogP in the series (0.27). In contrast, the earlier lead BMS-902483 (1a) exhibited hERG IC₅₀ = 3.2 μM (cLogP = 1.4) and was halted due to QT prolongation, liver enzyme elevations, and kidney changes in a 1-month GLP dog study [1]. Compound 1b showed hERG IC₅₀ = 4.0 μM (cLogP = 2.8). The >9.4-fold improvement in hERG margin for BMS-933043 over the closest lead (1a) was achieved through systematic reduction of cLogP by substituting the fused heteroaromatic ring with a 6-imidazol-1-yl-pyrimidine [1].

hERG Safety Margin

Direct head-to-head

hERG IC₅₀ > 30 μM (cLogP 0.27) vs. lead BMS-902483 IC₅₀ = 3.2 μM (cLogP 1.4)

Model-safety endpoint context

Reduced hERG inhibition supports chronic dosing model designs; earlier leads failed due to QT prolongation

Evidence Dimension	hERG potassium channel inhibition (patch clamp electrophysiology) and cLogP lipophilicity
Target Compound Data	BMS-933043 (1c): hERG IC₅₀ > 30 μM; 12% inhibition at 10 μM, 38% at 30 μM; cLogP = 0.27
Comparator Or Baseline	BMS-902483 (1a): hERG IC₅₀ = 3.2 μM; cLogP = 1.4 (terminated: QT prolongation, liver/kidney toxicity in dog). Compound 1b: hERG IC₅₀ = 4.0 μM; cLogP = 2.8
Quantified Difference	BMS-933043 hERG IC₅₀ > 9.4-fold higher than BMS-902483; cLogP reduced by 1.13 log units vs 1a and 2.53 log units vs 1b
Conditions	hERG patch clamp electrophysiology assay; cLogP calculated values; compounds from same quinuclidine spiroimidate chemical series

Why This Matters

hERG inhibition is a primary predictor of drug-induced QT prolongation and sudden cardiac death. BMS-933043's hERG IC₅₀ > 30 μM represents a critical safety differentiation over earlier leads that failed due to cardiovascular toxicity, directly impacting compound selection for long-term in vivo studies and clinical development.

• [1] Miller R, Lodge NJ, Macor JE, et al. BMS-933043, a Selective α7 nAChR Partial Agonist for the Treatment of Cognitive Deficits Associated with Schizophrenia. ACS Med Chem Lett. 2017;8(3):366-371. Table 1. doi:10.1021/acsmedchemlett.7b00032 View Source

Multi-Model Preclinical Efficacy Profile

BMS-933043 has been characterized across five distinct preclinical models of schizophrenia-relevant cognitive and sensory processing deficits with quantitative dose-response and plasma exposure data [1]. In the MK-801 set shifting task (rat, p.o.), BMS-933043 was active at 1–10 mg/kg with average plasma concentrations of 50–1,860 nM. In MK-801 Y-maze (mouse, s.c.), active at 1–10 mg/kg (plasma 254–2,982 nM). In S(+)ketamine N40 auditory gating (rat, s.c.), active at 0.56–3.0 mg/kg (plasma 146–1,360 nM). In neonatal PCP intra-dimensional/extra-dimensional set shifting (rat, p.o.), active at 0.1–3.0 mg/kg (plasma <3.07–225 nM). In neonatal PCP mismatch negativity (rat, s.c.), active at 0.03–3.0 mg/kg (plasma 23–1,974 nM). This breadth of efficacy across mechanistically distinct models—NMDA receptor hypofunction (acute ketamine, MK-801) and developmental disruption (neonatal PCP)—with well-defined plasma exposure ranges is not available for other α7 agonists such as A-582941 or TC-5619 at comparable granularity, and distinguishes BMS-933043 as a tool compound for target engagement studies [1].

Multi-Model Efficacy Profile

Data to verify

Active across 5 preclinical models of cognitive/sensory deficits at doses spanning 0.1–10 mg/kg

Reported model-response endpoint context

Comprehensive dataset enables cross-model exposure-response review; requires independent validation per specific protocol

Evidence Dimension	Active dose range and associated plasma concentration range across five preclinical models
Target Compound Data	BMS-933043 active at: MK-801 set shift 1–10 mg/kg p.o. (50–1,860 nM); MK-801 Y-maze 1–10 mg/kg s.c. (254–2,982 nM); Ketamine N40 gating 0.56–3.0 mg/kg s.c. (146–1,360 nM); Neonatal PCP ID/ED 0.1–3.0 mg/kg p.o. (<3.07–225 nM); Neonatal PCP MMN 0.03–3.0 mg/kg s.c. (23–1,974 nM)
Comparator Or Baseline	No single comparator compound has published equivalent multi-model dose-exposure dataset. A-582941 efficacy data limited to MK-801 model in rats; EVP-6124 lacks comprehensive plasma exposure data across multiple models.
Quantified Difference	BMS-933043 demonstrates efficacy across 5 models spanning 2 species, 2 routes of administration, and 2 mechanistic classes of impairment (acute NMDA antagonism and developmental disruption) with plasma exposures spanning ~4 orders of magnitude (<3 to 2,982 nM)
Conditions	Male C57Bl/6 mice and male Sprague Dawley rats; multiple behavioral paradigms as described; plasma concentrations measured at 30 min (s.c.) or 150 min (p.o.) post-dose

Why This Matters

Comprehensive multi-model efficacy characterization with defined plasma exposure enables researchers to design appropriate dose regimens for target engagement and mechanistic studies, a capability not supported by the more limited published datasets for alternative α7 agonists.

• [1] Bristow LJ, Weed MR, Bookbinder M, et al. The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia. PLoS ONE. 2016;11(7):e0159996. Table 4. doi:10.1371/journal.pone.0159996 View Source

BMS-933043 Application Scenarios

Primate Cognitive Dose-Ranging Studies

For research programs utilizing cynomolgus monkey vsPAL or analogous translational cognitive tasks, BMS-933043 is the preferred α7 nAChR tool compound based on its demonstrated ≥10-fold effective dose range (0.03–0.3 mg/kg i.m.) compared to EVP-6124's single-dose efficacy (0.01 mg/kg only) [1]. This broader window reduces the risk of missing efficacy due to narrow dose selection, a critical consideration when designing costly nonhuman primate studies with limited cohort sizes. Researchers should dose BMS-933043 within this established range and incorporate plasma exposure monitoring to confirm target engagement.

5-HT₃A Gastrointestinal Safety Profiling

BMS-933043 is the optimal α7 agonist for behavioral pharmacology experiments where 5-HT₃A-mediated gastrointestinal effects (nausea, emesis) could confound cognitive readouts. Its 5-HT₃A Ki of 2,451 nM and IC₅₀ of 8,066 nM—representing >300-fold selectivity over α7—contrasts sharply with EVP-6124, which inhibits 5-HT₃ receptors by 51% at 10 nM [2][3]. Investigators using conditioned taste aversion, feeding behavior, or nausea-sensitive paradigms should preferentially select BMS-933043 over EVP-6124 or GTS-21 (DMXB-A), the latter of which also possesses 5-HT₃ antagonist activity.

Cardiovascular Safety & Toxicology

BMS-933043 is the only quinuclidine spiroimidate α7 agonist with a demonstrated hERG IC₅₀ > 30 μM, representing a >9.4-fold safety margin improvement over the predecessor lead BMS-902483 (hERG IC₅₀ = 3.2 μM), which was discontinued due to QT prolongation and organ toxicity in dog toxicology studies [4]. For research programs requiring chronic in vivo dosing, cardiovascular telemetry monitoring, or safety pharmacology packages, BMS-933043's low hERG liability and low lipophilicity (cLogP = 0.27) provide a substantially reduced risk profile that is directly documented in the primary medicinal chemistry literature.

Target Engagement & PK-PD Modeling

BMS-933043 uniquely provides published plasma concentration ranges associated with efficacy across five distinct preclinical models, enabling direct correlation between exposure and behavioral outcomes [5]. Researchers designing PET occupancy or ex vivo binding studies can reference active plasma concentrations spanning 23–2,982 nM across models, with 30 min (s.c.) or 150 min (p.o.) time points specified. This granularity of published exposure-response data is not available for A-582941, TC-5619, or NS-6740, making BMS-933043 the instrument of choice for translational pharmacokinetic-pharmacodynamic (PK-PD) modeling of α7 nAChR target engagement.

Application

Selection Property

Validation Focus

α7 pathway-response studies

Selective partial agonist profile

Isoform-selectivity assay context and partial vs. full agonist characterization

Model-safety endpoint monitoring

Low 5-HT₃A cross-reactivity and hERG margin

Gastrointestinal tolerability and cardiovascular endpoint review

Translational primate cognition research

Broad in vivo dose-response range

Dose-response replication and plasma exposure monitoring in vsPAL tasks

Target engagement / PK-PD modeling

Published plasma concentration-effect data

Exposure-response correlation across preclinical models

• [1] Weed MR, Polino J, Signor L, et al. Nicotinic alpha 7 receptor agonists EVP-6124 and BMS-933043, attenuate scopolamine-induced deficits in visuo-spatial paired associates learning. PLoS ONE. 2017;12(12):e0187609. doi:10.1371/journal.pone.0187609 View Source
• [2] Bristow LJ, Weed MR, Bookbinder M, et al. The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia. PLoS ONE. 2016;11(7):e0159996. doi:10.1371/journal.pone.0159996 View Source
• [3] Encenicline hydrochloride (EVP-6124) pharmacological profile. Guide to Pharmacology. IUPHAR/BPS. Ligand ID: 7670. View Source
• [4] Miller R, Lodge NJ, Macor JE, et al. BMS-933043, a Selective α7 nAChR Partial Agonist for the Treatment of Cognitive Deficits Associated with Schizophrenia. ACS Med Chem Lett. 2017;8(3):366-371. Table 1. doi:10.1021/acsmedchemlett.7b00032 View Source
• [5] Bristow LJ, Weed MR, Bookbinder M, et al. PLoS ONE. 2016;11(7):e0159996. Table 4: Summary of BMS-933043 Results in Preclinical Models of Schizophrenia. View Source